Cas no 852368-62-8 (N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852368-62-8
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6147127
• PubChem ID: 7117521
• Update Time: 2025-05-20

N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• AKOS024594855
• 852368-62-8
• F0675-0290

• Inchi： 1S/C15H18N2O2/c1-3-4-9-16-15(19)14(18)13-10(2)17-12-8-6-5-7-11(12)13/h5-8,17H,3-4,9H2,1-2H3,(H,16,19)
• InChI Key： AICFAPNYVWECNV-UHFFFAOYSA-N
• SMILES： O=C(C(NCCCC)=O)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852368-62-8): A Comprehensive Overview

N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852368-62-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and pharmaceutical relevance. The presence of both the indole moiety and the oxoacetamide group in its structure makes it a promising candidate for further research and development.

The molecular formula of N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is C15H18N2O2, with a molecular weight of 258.32 g/mol. Its structure features a 2-methylindole core linked to a butyl-oxoacetamide side chain, which contributes to its distinctive properties. Researchers have shown increasing interest in this compound due to its potential role in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is its potential biological activity. Indole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. Recent studies have explored the compound's possible interactions with various biological targets, making it a subject of interest in the field of bioactive molecule research.

In the context of current scientific trends, N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide aligns with the growing demand for small molecule therapeutics and targeted drug design. The pharmaceutical industry is particularly interested in such compounds due to their potential as lead compounds for drug development. Researchers are investigating its structure-activity relationship to optimize its biological effects and reduce potential side effects.

The synthesis of N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being applied to its production, reflecting the industry's shift toward more sustainable synthetic methods. This aspect is particularly relevant given the current emphasis on environmentally friendly chemical processes in both academic and industrial settings.

Analytical characterization of N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and stability, which are crucial for research and potential applications. The development of robust analytical methods for this compound is an active area of investigation.

From a commercial perspective, N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is primarily available as a research chemical for laboratory use. Its market demand has been steadily increasing, particularly from pharmaceutical research institutions and universities engaged in medicinal chemistry studies. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%, catering to different research needs.

The stability and storage requirements of N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide are important considerations for researchers. Proper handling includes storage in cool, dry conditions, protected from light and moisture to maintain its integrity over time. These storage conditions are standard for many organic compounds and ensure the material remains suitable for experimental use.

Future research directions for N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide may include more extensive biological screening to identify potential therapeutic applications, as well as structural modifications to enhance its properties. The compound's versatility makes it a valuable tool for chemical biology studies and a potential starting point for the development of new pharmaceutical agents.

In conclusion, N-butyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852368-62-8) represents an interesting and potentially valuable compound in the field of organic and medicinal chemistry. Its unique structure, combined with the growing interest in indole derivatives for pharmaceutical applications, positions it as a compound worthy of further investigation. As research continues to uncover its properties and potential uses, this molecule may contribute to advancements in drug discovery and therapeutic development.